3-amino-2-chlorobenzene-1-sulfonamide
Overview
Description
3-Amino-2-chlorobenzene-1-sulfonamide (ACBS) is an organic compound that is used in a variety of applications, ranging from lab experiments to industrial processes. It is a highly versatile compound that can be used as a building block for a variety of reactions and processes.
Scientific Research Applications
3-amino-2-chlorobenzene-1-sulfonamide has a wide array of applications in scientific research. It is used as a starting material in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes. It is also used as a reagent in the synthesis of peptides, peptidomimetics, and other biologically active compounds. In addition, this compound is used as a catalyst in organic synthesis, and as a reactant in the synthesis of polymers.
Mechanism of Action
The mechanism of action of 3-amino-2-chlorobenzene-1-sulfonamide is not entirely understood. It is believed to act as a nucleophile, forming a covalent bond with an electrophilic center on the target molecule. This bond formation is thought to be the initial step in the reaction, which then leads to further bond formation and rearrangement of the target molecule.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. In general, it is believed to interact with a variety of cellular targets, including proteins, enzymes, and receptors. It is also thought to have an effect on the metabolism of certain molecules, such as fatty acids and carbohydrates.
Advantages and Limitations for Lab Experiments
The use of 3-amino-2-chlorobenzene-1-sulfonamide in lab experiments offers several advantages. It is relatively inexpensive, easy to obtain, and can be used in a variety of reactions. In addition, it is a highly versatile compound that can be used as a building block for a variety of reactions and processes. However, there are some limitations to the use of this compound in lab experiments. It can be toxic if not handled properly, and it is not always easy to control the reaction conditions.
Future Directions
The potential future directions for 3-amino-2-chlorobenzene-1-sulfonamide are numerous. It could be used to synthesize more complex compounds, such as peptides and peptidomimetics. It could also be used to develop new catalysts for organic synthesis. In addition, it could be used to develop new materials, such as polymers, for a variety of applications. Finally, it could be used to develop new drugs and therapies for a variety of diseases and conditions.
Synthesis Methods
The synthesis of 3-amino-2-chlorobenzene-1-sulfonamide is relatively simple and can be done in a few steps. The first step is to react aniline with chlorobenzene-1-sulfonyl chloride in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction produces a sulfonamide, which is then reacted with an alkyl halide, such as ethyl bromide, to produce this compound. The reaction is typically carried out at room temperature and takes several hours to complete.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-amino-2-chlorobenzene-1-sulfonamide involves the reaction of 3-nitro-2-chlorobenzenesulfonamide with iron and hydrochloric acid to reduce the nitro group to an amino group, followed by the addition of sodium hydroxide to convert the sulfonamide group to an amine.", "Starting Materials": [ "3-nitro-2-chlorobenzenesulfonamide", "Iron", "Hydrochloric acid", "Sodium hydroxide" ], "Reaction": [ "Add 3-nitro-2-chlorobenzenesulfonamide, iron, and hydrochloric acid to a reaction vessel", "Heat the mixture to reflux for several hours to reduce the nitro group to an amino group", "Cool the mixture and add sodium hydroxide to convert the sulfonamide group to an amine", "Extract the product with a suitable solvent and purify by recrystallization" ] } | |
CAS RN |
1261550-48-4 |
Molecular Formula |
C6H7ClN2O2S |
Molecular Weight |
206.6 |
Purity |
95 |
Origin of Product |
United States |
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